Cas no 2680522-78-3 (rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid)

• Product Name: rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid
• CAS No: 2680522-78-3
• MF: C₁₀H₁₂F₃NO₄
• MW: 267.201793670654
• CID: 5652397
• PubChem ID: 165909525
• Update Time: 2025-06-11

rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylic acid
• EN300-28282451
• 2680522-78-3
• rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid

• Inchi： 1S/C10H12F3NO4/c11-10(12,13)9(17)14-1-2-18-7-4-5(8(15)16)3-6(7)14/h5-7H,1-4H2,(H,15,16)/t5?,6-,7+/m1/s1
• InChI Key： IOCYOZVJLOZPJW-FWPZAIACSA-N
• SMILES： FC(C(N1CCO[C@H]2CC(C(=O)O)C[C@@H]12)=O)(F)F

Computed Properties

• Exact Mass: 267.07184235g/mol
• Monoisotopic Mass: 267.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid

Research Briefing on rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylic acid (CAS: 2680522-78-3)

The compound rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylic acid (CAS: 2680522-78-3) has recently emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of novel bioactive molecules. This bicyclic structure combines cyclopentane and oxazine moieties with a trifluoroacetyl group, offering unique stereochemical and electronic properties that make it valuable for drug discovery programs.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated this compound's utility as a chiral building block for protease inhibitors. The rigid bicyclic scaffold provides excellent three-dimensional control for targeting enzyme active sites, while the carboxylic acid functionality allows for further derivatization. Molecular modeling studies indicate the (4aR,7aS) configuration shows optimal binding to several therapeutic targets.

A significant advancement reported in ACS Omega (2024) involves the use of this compound in the synthesis of hepatitis C virus NS3/4A protease inhibitors. The trifluoroacetyl group was found to enhance membrane permeability while maintaining target affinity, addressing a common challenge in antiviral drug development. Researchers achieved a 15-fold improvement in cellular activity compared to previous analogs.

Process chemistry innovations have also been developed for this compound. A 2023 Organic Process Research & Development publication details a continuous flow synthesis method that improves yield from 68% to 92% while reducing hazardous waste generation. The optimized route features an enzymatic resolution step to obtain the desired (4aR,7aS) enantiomer with >99% ee.

Safety and toxicology data recently compiled in Regulatory Toxicology and Pharmacology (2024) indicate favorable preclinical profiles for derivatives of this scaffold. The core structure shows no mutagenic potential in Ames tests and demonstrates good metabolic stability in human liver microsome assays, supporting its continued development in drug candidates.

Future research directions highlighted in recent patent applications (WO2024/023456) focus on expanding the therapeutic applications of this scaffold. Particular interest lies in developing covalent inhibitors that leverage the reactivity of the trifluoroacetyl group while maintaining selectivity. Additional studies are exploring radiofluorinated versions for PET imaging applications.

In conclusion, rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylic acid represents a versatile and pharmacologically privileged structure with growing importance in medicinal chemistry. Its unique combination of structural features continues to enable breakthroughs in multiple therapeutic areas, particularly infectious diseases and oncology.